Cas no 2034439-38-6 (3-chloro-N-{2-(furan-2-yl)pyridin-4-ylmethyl}benzamide)
3-Chloro-N-{2-(furan-2-yl)pyridin-4-ylmethyl}benzamide is a specialized organic compound featuring a benzamide core substituted with a chloro group at the 3-position and a furan-2-yl-pyridin-4-ylmethyl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both heterocyclic (furan, pyridine) and aromatic (benzamide) components enhances its versatility in cross-coupling and functionalization reactions. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.
2034439-38-6 structure
Product Name:3-chloro-N-{2-(furan-2-yl)pyridin-4-ylmethyl}benzamide
CAS No:2034439-38-6
MF:C17H13ClN2O2
MW:312.7503
CID:5350640
Update Time:2025-05-27
3-chloro-N-{2-(furan-2-yl)pyridin-4-ylmethyl}benzamide Chemical and Physical Properties
Names and Identifiers
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- 3-chloro-N-[[2-(furan-2-yl)pyridin-4-yl]methyl]benzamide
- 3-chloro-N-((2-(furan-2-yl)pyridin-4-yl)methyl)benzamide
- 3-chloro-N-{2-(furan-2-yl)pyridin-4-ylmethyl}benzamide
-
- Inchi: 1S/C17H13ClN2O2/c18-14-4-1-3-13(10-14)17(21)20-11-12-6-7-19-15(9-12)16-5-2-8-22-16/h1-10H,11H2,(H,20,21)
- InChI Key: BHLJYRQQPGBIPG-UHFFFAOYSA-N
- SMILES: ClC1=C([H])C([H])=C([H])C(=C1[H])C(N([H])C([H])([H])C1C([H])=C([H])N=C(C2=C([H])C([H])=C([H])O2)C=1[H])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 380
- XLogP3: 3
- Topological Polar Surface Area: 55.1
3-chloro-N-{2-(furan-2-yl)pyridin-4-ylmethyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6515-1311-2μmol |
3-chloro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzamide |
2034439-38-6 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6515-1311-5μmol |
3-chloro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzamide |
2034439-38-6 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6515-1311-10μmol |
3-chloro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzamide |
2034439-38-6 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6515-1311-20μmol |
3-chloro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzamide |
2034439-38-6 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6515-1311-1mg |
3-chloro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzamide |
2034439-38-6 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6515-1311-2mg |
3-chloro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzamide |
2034439-38-6 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6515-1311-3mg |
3-chloro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzamide |
2034439-38-6 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6515-1311-4mg |
3-chloro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzamide |
2034439-38-6 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6515-1311-5mg |
3-chloro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzamide |
2034439-38-6 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6515-1311-10mg |
3-chloro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}benzamide |
2034439-38-6 | 10mg |
$79.0 | 2023-09-08 |
3-chloro-N-{2-(furan-2-yl)pyridin-4-ylmethyl}benzamide Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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